(1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine
Description
(1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine is a chiral diamine derivative featuring a substituted phenyl group at the 1-position of an ethane-1,2-diamine backbone. The presence of halogen substituents (Cl, F) may enhance lipophilicity and influence binding to biological targets, as seen in related anthelmintic agents .
Properties
Molecular Formula |
C8H10ClFN2 |
|---|---|
Molecular Weight |
188.63 g/mol |
IUPAC Name |
(1S)-1-(3-chloro-5-fluorophenyl)ethane-1,2-diamine |
InChI |
InChI=1S/C8H10ClFN2/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8H,4,11-12H2/t8-/m1/s1 |
InChI Key |
RXQCHPTXFTYUIZ-MRVPVSSYSA-N |
Isomeric SMILES |
C1=C(C=C(C=C1F)Cl)[C@@H](CN)N |
Canonical SMILES |
C1=C(C=C(C=C1F)Cl)C(CN)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine typically involves the following steps:
Starting Material: The synthesis begins with the commercially available 3-chloro-5-fluoro-benzaldehyde.
Reductive Amination: The benzaldehyde is subjected to reductive amination with (S)-1-phenylethylamine in the presence of a reducing agent such as sodium triacetoxyborohydride.
Purification: The resulting product is purified using standard techniques such as recrystallization or column chromatography.
Industrial Production Methods
In an industrial setting, the production of (1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine may involve:
Large-Scale Reductive Amination: Utilizing large reactors and optimized conditions to maximize yield and purity.
Continuous Flow Chemistry: Implementing continuous flow reactors to enhance reaction efficiency and scalability.
Automated Purification Systems: Employing automated systems for purification to ensure consistency and quality of the final product.
Chemical Reactions Analysis
Types of Reactions
(1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The chloro and fluoro groups on the phenyl ring can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide in the presence of a catalyst.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium methoxide in methanol for nucleophilic substitution.
Major Products Formed
Oxidation: Formation of corresponding nitro or hydroxyl derivatives.
Reduction: Formation of amine derivatives.
Substitution: Formation of substituted phenyl derivatives.
Scientific Research Applications
(1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine has several scientific research applications:
Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds with potential therapeutic effects.
Biological Studies: The compound is studied for its interactions with biological targets, including enzymes and receptors.
Materials Science: It is explored for its potential use in the development of novel materials with specific properties.
Chemical Synthesis: The compound serves as an intermediate in the synthesis of more complex molecules.
Mechanism of Action
The mechanism of action of (1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine involves its interaction with specific molecular targets. The chloro and fluoro substituents on the phenyl ring enhance its binding affinity to certain enzymes or receptors, leading to modulation of their activity. The ethane-1,2-diamine moiety may facilitate interactions with biological macromolecules through hydrogen bonding and electrostatic interactions.
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares (1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine with key analogs based on substituent effects, molecular weight, and inferred physicochemical properties:
*ClogP values estimated using substituent contributions (Cl: +0.71, F: +0.14, CF3: +1.07).
Key Observations:
- Lipophilicity : The trifluoromethyl (CF3) group in the analog from significantly increases ClogP compared to the target compound’s chloro and fluoro substituents. This suggests that the CF3 analog may exhibit better membrane permeability but poorer aqueous solubility .
- Stereochemistry : The (1S) configuration in both the target compound and ’s analog could influence enantioselective interactions in biological systems, though activity data are lacking.
Biological Activity
(1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine is a chiral organic compound notable for its potential biological activities, particularly in pharmacology. This article explores its biological activity, synthesis, and potential therapeutic applications based on existing research.
The molecular formula of (1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine is , with a molecular weight of approximately 188.63 g/mol. The presence of chlorine and fluorine atoms enhances the compound's lipophilicity, which is crucial for its interaction with biological targets .
Potential Biological Targets
Research indicates that fluorinated compounds often exhibit enhanced binding affinities to biological targets due to their unique electronic properties. The presence of halogen substituents like chlorine and fluorine can significantly influence the compound's reactivity and interaction with biological systems .
Synthesis
The synthesis of (1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine typically involves several steps that can be optimized for industrial production. Techniques such as continuous flow reactors are employed to enhance scalability and efficiency in manufacturing.
In Vitro Studies
While specific studies on (1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine are sparse, related research on fluorinated ligands suggests potential anticancer properties. For instance, studies have shown that fluorinated compounds can induce apoptosis in cancer cells through mechanisms similar to established chemotherapeutics like cisplatin .
Comparative Analysis
To better understand the unique properties of (1S)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine, a comparative analysis with structurally similar compounds is useful:
| Compound Name | Structure | Unique Features |
|---|---|---|
| (1R)-1-(3-Chloro-5-fluoro-phenyl)ethane-1,2-diamine | Chiral enantiomer | Opposite configuration at the chiral center |
| 1-(3-Chloro-5-fluorophenyl)ethane-1,2-diamine | Non-chiral version | Lacks chiral center |
| 1-(3-Chlorophenyl)ethane-1,2-diamine | Lacks fluorine substituent | Only contains chlorine |
This table highlights how the specific combination of chlorine and fluorine affects the compound's biological interactions compared to its analogs.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
